![molecular formula C21H26N2O3 B268966 N-[4-(isobutyrylamino)phenyl]-2-(2-methylphenoxy)butanamide](/img/structure/B268966.png)
N-[4-(isobutyrylamino)phenyl]-2-(2-methylphenoxy)butanamide
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Overview
Description
N-[4-(isobutyrylamino)phenyl]-2-(2-methylphenoxy)butanamide, also known as IBU, is a chemical compound that has gained significant interest in the scientific community due to its potential applications in various fields. IBU is a synthetic compound that belongs to the class of amides and has a molecular formula of C22H27NO3.
Mechanism of Action
The mechanism of action of N-[4-(isobutyrylamino)phenyl]-2-(2-methylphenoxy)butanamide is not fully understood. However, it is believed to act by inhibiting the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in the production of inflammatory mediators such as prostaglandins and leukotrienes. This compound has also been shown to modulate the expression of various genes involved in inflammation and cell proliferation.
Biochemical and Physiological Effects:
This compound has been shown to exhibit anti-inflammatory, analgesic, and antipyretic effects in various animal models. It has also been shown to reduce the levels of inflammatory mediators such as prostaglandins and leukotrienes. In addition, this compound has been shown to modulate the expression of various genes involved in inflammation and cell proliferation. However, the exact biochemical and physiological effects of this compound in humans are not fully understood.
Advantages and Limitations for Lab Experiments
One of the major advantages of N-[4-(isobutyrylamino)phenyl]-2-(2-methylphenoxy)butanamide is its ease of synthesis, which makes it readily available for use in various lab experiments. This compound is also relatively stable and can be stored for extended periods without significant degradation. However, this compound has certain limitations such as its low solubility in water, which can limit its use in certain experiments. In addition, this compound has been shown to exhibit some cytotoxicity in certain cell lines, which can limit its use in some applications.
Future Directions
There are several areas of future research that can be explored with N-[4-(isobutyrylamino)phenyl]-2-(2-methylphenoxy)butanamide. One area of interest is the development of new drugs based on the structure of this compound. This compound can also be modified to improve its solubility and reduce its cytotoxicity, making it more suitable for use in various applications. In addition, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various fields.
Conclusion:
In conclusion, this compound is a synthetic compound that has gained significant interest in the scientific community due to its potential applications in various fields. This compound has been extensively studied for its potential use in medicine, agriculture, and materials science. The synthesis of this compound involves the reaction of 4-(isobutyrylamino) phenol with 2-(2-methylphenoxy) butyryl chloride in the presence of a base catalyst. This compound has been shown to exhibit anti-inflammatory, analgesic, and antipyretic effects in various animal models. However, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various fields.
Synthesis Methods
The synthesis of N-[4-(isobutyrylamino)phenyl]-2-(2-methylphenoxy)butanamide involves the reaction of 4-(isobutyrylamino) phenol with 2-(2-methylphenoxy) butyryl chloride in the presence of a base catalyst. The reaction is carried out in a solvent such as dichloromethane or chloroform at a temperature of around 0-5°C. The resulting product is then purified using column chromatography to obtain pure this compound.
Scientific Research Applications
N-[4-(isobutyrylamino)phenyl]-2-(2-methylphenoxy)butanamide has been extensively studied for its potential applications in various fields such as medicine, agriculture, and materials science. In medicine, this compound has been shown to exhibit anti-inflammatory, analgesic, and antipyretic properties. It has also been studied for its potential use in the treatment of cancer, Alzheimer's disease, and diabetes. In agriculture, this compound has been shown to have herbicidal and insecticidal properties, making it a potential candidate for use in crop protection. In materials science, this compound has been studied for its potential use in the development of new materials such as polymers and surfactants.
properties
Molecular Formula |
C21H26N2O3 |
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Molecular Weight |
354.4 g/mol |
IUPAC Name |
2-(2-methylphenoxy)-N-[4-(2-methylpropanoylamino)phenyl]butanamide |
InChI |
InChI=1S/C21H26N2O3/c1-5-18(26-19-9-7-6-8-15(19)4)21(25)23-17-12-10-16(11-13-17)22-20(24)14(2)3/h6-14,18H,5H2,1-4H3,(H,22,24)(H,23,25) |
InChI Key |
ONHVZMVGPRINLD-UHFFFAOYSA-N |
SMILES |
CCC(C(=O)NC1=CC=C(C=C1)NC(=O)C(C)C)OC2=CC=CC=C2C |
Canonical SMILES |
CCC(C(=O)NC1=CC=C(C=C1)NC(=O)C(C)C)OC2=CC=CC=C2C |
Origin of Product |
United States |
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